Cas no 1396759-38-8 (8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane
• CAS No: 1396759-38-8
• MF: C₁₄H₁₇NO₅S
• MW: 311.353482961655
• CID: 5400598
• Update Time: 2025-05-21

8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane
• 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C14H17NO5S/c16-21(17,15-10-1-2-11(15)9-18-8-10)12-3-4-13-14(7-12)20-6-5-19-13/h3-4,7,10-11H,1-2,5-6,8-9H2
• InChI Key： IVNNUUVMLAESRB-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CC=C4OCCOC4=C3)(=O)=O)C(CC1)COC2

Additional information on 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane

Comprehensive Overview of 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane (CAS No. 1396759-38-8)

The compound 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane (CAS No. 1396759-38-8) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex bicyclic framework, combined with the benzodioxine and sulfonyl functional groups, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's azabicyclo[3.2.1]octane core is a key feature, as it mimics natural alkaloids and other pharmacophores, making it valuable for designing central nervous system (CNS) therapeutics. Its sulfonyl group further enhances its versatility, enabling interactions with enzymes and receptors.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane?" The synthesis typically involves multi-step organic reactions, including sulfonylation of the benzodioxine moiety and subsequent coupling with the 3-oxa-8-azabicyclo[3.2.1]octane scaffold. Researchers often optimize these processes to improve yield and purity, as highlighted in recent peer-reviewed journals.

Another hot topic is the compound's potential role in neuropharmacology. Given its structural similarity to known neuromodulators, 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane is being explored for its affinity toward G-protein-coupled receptors (GPCRs). Early studies suggest it may influence dopaminergic and serotonergic pathways, sparking interest in its application for neurodegenerative diseases and mood disorders.

From a material science perspective, this compound's rigid bicyclic structure and polar sulfonyl group make it a candidate for designing high-performance polymers or catalysts. Its thermal stability and solubility properties are under investigation, with potential uses in advanced coatings or electronic materials. These applications align with the growing trend of sustainable chemistry, where researchers seek eco-friendly alternatives to traditional materials.

In summary, 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane (CAS No. 1396759-38-8) represents a multifaceted compound with broad scientific appeal. Its pharmacological potential, synthetic challenges, and material applications make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may soon find its place in cutting-edge therapeutics and innovative technologies.